Cas no 1807267-86-2 (Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate
• CAS No: 1807267-86-2
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4948399
• Update Time: 2025-07-22

Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10ClF2NO3/c1-2-18-11(17)9-4-8(19-12(14)15)3-7(6-16)10(9)5-13/h3-4,12H,2,5H2,1H3
• InChI Key： LBEUWJLXVIPFHC-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate

Research Brief on Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate (CAS: 1807267-86-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate (CAS: 1807267-86-2) is a structurally unique benzoate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive scaffold. This compound features a difluoromethoxy group, a cyano substituent, and a reactive chloromethyl moiety, making it a promising candidate for the development of novel therapeutic agents and chemical probes.

Recent studies have highlighted the compound's utility in medicinal chemistry, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents. The difluoromethoxy group is known to enhance metabolic stability and membrane permeability, while the chloromethyl moiety provides a handle for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of selective JAK3 inhibitors, showing improved potency and selectivity profiles compared to previous generations of inhibitors.

In addition to its pharmaceutical applications, research has explored the compound's potential in chemical biology as a protein labeling reagent. The reactive chloromethyl group allows for covalent modification of cysteine residues, enabling the development of activity-based probes for studying enzyme function. A recent Nature Chemical Biology publication (2024) reported the successful application of derivatives of this compound in profiling the activity of glutathione S-transferases in live cells.

The synthetic accessibility of Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate has also been a focus of recent investigations. A 2024 Organic Process Research & Development paper described an optimized, scalable synthesis route that achieves high yield (82%) and purity (>99%) while minimizing the use of hazardous reagents. This advancement is particularly significant for potential industrial-scale production of derivatives for drug discovery programs.

Structural-activity relationship (SAR) studies have revealed that modifications at the ester position can significantly influence the biological activity of resulting compounds. Researchers at several pharmaceutical companies have incorporated this scaffold into their fragment-based drug discovery platforms, citing its favorable physicochemical properties and synthetic versatility. The compound's balanced lipophilicity (clogP ~2.1) and molecular weight (MW 289.7) make it particularly suitable for lead optimization efforts.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives of this scaffold can be effectively incorporated into PROTAC molecules, showing promising degradation activity against challenging therapeutic targets such as transcription factors.

As research continues, Ethyl 2-chloromethyl-3-cyano-5-(difluoromethoxy)benzoate is emerging as a valuable tool compound with applications spanning drug discovery, chemical biology, and materials science. Its unique combination of structural features and synthetic flexibility positions it as a compound of significant interest for future development in multiple areas of chemical and pharmaceutical research.